Cas no 705928-33-2 (1,3-Benzodioxole-4,7-diamine, 2-methyl-)

• Product Name: 1,3-Benzodioxole-4,7-diamine, 2-methyl-
• CAS No: 705928-33-2
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 546993
• PubChem ID: 23063947
• Update Time: 2025-04-19

1,3-Benzodioxole-4,7-diamine, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-4,7-diamine, 2-methyl-
• 2-methyl-1,3-benzodioxole-4,7-diamine
• 705928-33-2
• DTXSID70630151
• SCHEMBL2269405
• 2-Methyl-2H-1,3-benzodioxole-4,7-diamine

• Inchi： 1S/C8H10N2O2/c1-4-11-7-5(9)2-3-6(10)8(7)12-4/h2-4H,9-10H2,1H3
• InChI Key： PFCZROSDSGNFOQ-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=C(C=2OC1C)N)N

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.5Ų